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Compound of Interest

Compound Name: beta-Carotene-d8

Cat. No.: B15139026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment and purity

of deuterated β-carotene (β-Carotene-d8). It is intended for researchers and professionals in

the fields of drug development and metabolic research who utilize labeled compounds for

tracer studies. This document outlines the synthesis, analytical methodologies for purity and

enrichment assessment, and presents available quantitative data.

Quantitative Data Summary
The isotopic enrichment and chemical purity of β-Carotene-d8 can vary between synthesis

batches and suppliers. The following table summarizes quantitative data reported in the

literature and by commercial vendors. It is crucial for researchers to verify the specific purity

and enrichment of the lot they are using.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15139026?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Isotopic Distribution
d8: 79.44%, d7: 17.59%, d6:

2.96%

Cambridge Isotopes (as cited

in a study)[1]

Isotopic Purity Approximately 98%
Cambridge Isotope Labs

(general specification)[2]

Chemical Purity
> 87% (all-trans and cis

isomers)

Cambridge Isotope Labs

(general specification)[2]

83% all-trans, 17% cis isomers
Cambridge Isotopes (as cited

in a study)[1]

96.42% MedChemExpress[3]

Molecular Formula C₄₀H₄₈D₈ MedChemExpress[3]

Molecular Weight 544.92 g/mol MedChemExpress[3]

Synthesis of β-Carotene-d8
The synthesis of β-Carotene-d8 is a critical process that determines its isotopic enrichment and

purity. A common method for producing symmetrically labeled β-carotene involves a double

Wittig condensation.

A specifically described synthesis is that of 10,10',19,19,19,19',19',19'-²H₈-β-carotene.[4] This

method involves the condensation of a C15 phosphonium salt with a C10 dialdehyde. The

symmetrical labeling pattern is advantageous for metabolic studies in humans as it provides a

distinct mass shift that can be readily detected.[4][5]

Experimental Protocols for Purity and Enrichment
Analysis
The determination of chemical purity and isotopic enrichment of β-Carotene-d8 relies on a

combination of chromatographic and mass spectrometric techniques. Due to the instability of

carotenoids, careful sample handling is necessary to prevent degradation.

High-Performance Liquid Chromatography (HPLC)
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HPLC is a fundamental technique for assessing the chemical purity of β-Carotene-d8,

particularly for separating its various isomers (all-trans and cis).

Objective: To separate and quantify all-trans-β-carotene-d8 from its cis-isomers and other

impurities.

Instrumentation:

HPLC system with a UV/Vis detector.

C18 or C30 reversed-phase column. C30 columns are often preferred for their enhanced

ability to separate carotenoid isomers.

Mobile Phase: A gradient of solvents such as methanol, acetonitrile, and an organic solvent

like methyl-tert-butyl ether (MTBE) or dichloromethane is typically used. The exact gradient

profile will depend on the specific column and isomers being separated.

Detection: UV/Vis detection is commonly performed at approximately 450 nm, the absorption

maximum for β-carotene.

Sample Preparation: β-Carotene-d8 is dissolved in a suitable organic solvent, such as

tetrahydrofuran (THF) or a mixture of the mobile phase components. Due to the light and

oxygen sensitivity of β-carotene, samples should be prepared under low light conditions and

potentially under an inert atmosphere.

Data Analysis: The peak area of all-trans-β-carotene-d8 is compared to the total area of all

peaks to determine its percentage purity.

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a powerful tool for confirming the identity and determining the isotopic distribution of

β-Carotene-d8.

Objective: To determine the molecular weight and isotopic distribution of β-Carotene-d8.

Instrumentation:

An HPLC system coupled to a mass spectrometer.
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Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) sources

are commonly used. Negative chemical ionization (NCI) has also been shown to be

effective.[2]

LC Conditions: Similar to the HPLC protocol described above. The mobile phase

composition must be compatible with the mass spectrometer's ionization source.

MS Conditions:

Selected Ion Monitoring (SIM): The mass spectrometer is set to monitor specific mass-to-

charge ratios (m/z). For β-Carotene-d8, the expected molecular ion [M]⁺ or [M]⁻ would be

at m/z 544.9. In practice, due to the natural abundance of ¹³C, a cluster of ions will be

observed. The analysis would also monitor for the unlabeled β-carotene (m/z 536.9) and

other deuterated species (e.g., d7, d6).

Full Scan Mode: This mode is used to obtain a full mass spectrum, which can reveal the

entire isotopic distribution of the sample.

Data Analysis: The relative intensities of the ion signals corresponding to the different

deuterated species (d8, d7, d6, etc.) are used to calculate the isotopic enrichment.

Tandem Mass Spectrometry (MS/MS)
MS/MS provides a higher level of specificity and is particularly useful for quantifying β-

Carotene-d8 in complex biological matrices.

Objective: To selectively detect and quantify β-Carotene-d8 and its metabolites in biological

samples.

Instrumentation: A tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

Methodology:

A precursor ion corresponding to β-Carotene-d8 (m/z 544.9) is selected in the first mass

analyzer.

The precursor ion is fragmented in a collision cell.
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Specific product ions are monitored in the second mass analyzer. This multiple reaction

monitoring (MRM) approach significantly reduces background noise and increases

sensitivity.

Application: This technique is frequently employed in pharmacokinetic studies to trace the

absorption and metabolism of orally administered β-Carotene-d8.[6]

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the characterization of β-Carotene-

d8, from initial synthesis to final purity and enrichment assessment.
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Workflow for β-Carotene-d8 Analysis
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Workflow for β-Carotene-d8 Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

